3-Bromo-2,4-dichloro-5-fluorobenzamide

• IUPAC Name: 3-bromo-2,4-dichloro-5-fluorobenzamide
• InChI: InChI=1S/C7H3BrCl2FNO/c8-4-5(9)2(7(12)13)1-3(11)6(4)10/h1H,(H2,12,13)
• InChI Key: NLHLJMWBEIRAMC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)Cl)Br)Cl)C(=O)N
• Molecular Formula: C7H3BrCl2FNO
• Molecular Weight: 286.91 g/mol

Description

3-Bromo-2,4-dichloro-5-fluorobenzamide (3-BrDCFB) is a halogenated aromatic compound commonly used in organic synthesis and laboratory experiments. It is a colorless solid at room temperature and has a melting point of 154-156°C. 3-BrDCFB is a versatile synthetic intermediate that can be used to synthesize a variety of heterocyclic compounds, including those of pharmaceutical interest. The compound is also used in the construction of polymers and in the synthesis of organic dyes.

Scientific Research Applications

3-Bromo-2,4-dichloro-5-fluorobenzamide has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of heterocyclic compounds, such as quinolines, pyridines, and pyrazoles. It is also used in the construction of polymers and in the synthesis of organic dyes. In addition, 3-Bromo-2,4-dichloro-5-fluorobenzamide has been used in the synthesis of a number of pharmaceuticals, including anti-inflammatory agents, antiviral agents, and anticoagulants.

Mechanism of Action

3-Bromo-2,4-dichloro-5-fluorobenzamide is a halogenated aromatic compound, and its mechanism of action is based on its ability to react with other organic molecules. It is capable of reacting with a variety of functional groups, including alkenes, alkynes, and aromatic rings. It can also react with amines and carboxylic acids to form amides and esters. The reaction proceeds via a nucleophilic substitution mechanism, in which the halogen atom of 3-Bromo-2,4-dichloro-5-fluorobenzamide is replaced by the nucleophile.
Biochemical and Physiological Effects
3-Bromo-2,4-dichloro-5-fluorobenzamide is a halogenated aromatic compound and is not known to have any direct biochemical or physiological effects. However, it has been used in the synthesis of a number of pharmaceuticals, and these compounds may have biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Bromo-2,4-dichloro-5-fluorobenzamide in laboratory experiments is its low cost and availability. It is also relatively easy to handle and store, and it is not highly toxic. However, it is important to note that 3-Bromo-2,4-dichloro-5-fluorobenzamide is an explosive compound and should be handled with caution.

Future Directions

The potential applications of 3-Bromo-2,4-dichloro-5-fluorobenzamide in scientific research are vast. It can be used in the synthesis of a wide range of compounds, including pharmaceuticals, polymers, and organic dyes. It can also be used as a reagent in the synthesis of heterocyclic compounds, such as quinolines, pyridines, and pyrazoles. Additionally, 3-Bromo-2,4-dichloro-5-fluorobenzamide can be used in the synthesis of new materials, such as polymers, and in the development of new catalysts. Finally, 3-Bromo-2,4-dichloro-5-fluorobenzamide can be used in the development of new drug delivery systems and in the synthesis of new drugs.

Synthesis Methods

3-Bromo-2,4-dichloro-5-fluorobenzamide can be synthesized through a variety of methods, including the Friedel-Crafts acylation of 2,4-dichloro-5-fluorobenzene with bromine, followed by hydrolysis of the resulting acyl bromide. The reaction is carried out in a solvent such as toluene, at a temperature of 80-90°C, under an inert atmosphere. The reaction is typically completed in 1-2 hours.